Cas no 5444-46-2 (Thiazolo[5,4-d]pyrimidin-7(4H)-one,2-(phenylamino)-)

• Product Name: Thiazolo[5,4-d]pyrimidin-7(4H)-one,2-(phenylamino)-
• CAS No: 5444-46-2
• MF: C₁₁H₈N₄OS
• MW: 244.272419929504
• CID: 376458
• PubChem ID: 227505
• Update Time: 2025-04-19

Thiazolo[5,4-d]pyrimidin-7(4H)-one,2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidin-7(4H)-one,2-(phenylamino)-
• 2-Anilino[1,3]thiazolo[5,4-d]pyrimidin-7-ol
• 2-anilino-6H-[1,3]thiazolo[5,4-d]pyrimidin-7-one
• 2-(phenylamino)[1,3]thiazolo[5,4-d]pyrimidin-7(6h)-one
• 2-Anilino(1,3)thiazolo(5,4-d)pyrimidin-7-ol
• AC1L5FJH
• AC1Q6LMN
• AR-1C9675
• CTK5A1036
• CTK8J1638
• NSC19110
• THIAZOLO(5,4-D)PYRIMIDIN-7-OL, 2-ANILINO-
• NSC 19110
• 2-(Phenylamino)thiazolo(5,4-d)pyrimidin-7(4H)-one
• 2-(phenylamino)[1,3]thiazolo[5,4-d]pyrimidin-7-ol
• UNII-67XSK7MCD4
• THIAZOLO(5,4-D)PYRIMIDIN-7(4H)-ONE, 2-(PHENYLAMINO)-
• 2-anilinothiazolo[5,4-d]pyrimidin-7-ol
• 67XSK7MCD4
• 5444-46-2
• NSC-19110
• DTXSID20202847

• Inchi： 1S/C11H8N4OS/c16-9-8-10(13-6-12-9)17-11(15-8)14-7-4-2-1-3-5-7/h1-6H,(H,14,15)(H,12,13,16)
• InChI Key： JHKAEYVEODNLJO-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.04204
• Monoisotopic Mass: 244.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 460.4°Cat760mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.804
• PSA: 66.38
• LogP: 2.19620